Cas no 189198-30-9 (Pactimibe)

Pactimibe structure

Product Name:Pactimibe

CAS No:189198-30-9

MF:C₂₅H₄₀N₂O₃

MW:416.596707344055

CID:66367

PubChem ID:3081927

Update Time:2025-04-18

Pactimibe Chemical and Physical Properties

Names and Identifiers

- Pactimibe
- 7-[(2,2-Dimethyl-1-oxopropyl)amino]-2,3-dihydro-4,6-dimethyl-1-octyl-1H-indole-5-acetic acid
- 2-[7-(2,2-dimethylpropanoylamino)-4,6-dimethyl-1-octyl-2,3-dihydroindol-5-yl]acetic acid
- UNII-D874R9PZ9T
- PactiMib
- 2-[7-(2,2-dimethylpropanoylamino)-4,6-dimethyl-1-octyl-2,3-dihydroindo l-5-yl]acetic acid
- Pactimibe [INN:BAN]
- D874R9PZ9T
- CS-0018790
- (7-(2,2-Dimethylpropanamido)-4,6-dimethyl-1-octylindolin-5-yl)acetic acid
- PACTIMIBE [WHO-DD]
- N-(1-Octyl-5-carboxymethyl-4,6-dimethylindolin-7-yl)-2,2-dimethylpropanamide
- NS00068626
- DB12971
- BDBM50263192
- Pactimibe free base
- CHEMBL478858
- 1H-Indole-5-acetic acid, 7-((2,2-dimethyl-1-oxopropyl)amino)-2,3-dihydro-4,6-dimethyl-1-octyl-
- PACTIMIBE [INN]
- Q27276240
- N-(1-Octyl-5-carboxymethyl-4,6-dimethylindolin-7-yl)-2,2-dimethyl-propanamide
- GLXC-27010
- MS-27258
- 189198-30-9 (free base)
- SCHEMBL282098
- TXIIZHHIOHVWJD-UHFFFAOYSA-N
- 1H-Indole-5-acetic acid, 7-[(2,2-dimethyl-1-oxopropyl)amino]-2,3-dihydro-4,6-dimethyl-1-octyl-
- HY-100401
- [7-(2,2-Dimethylpropanamido)-4,6-dimethyl-1-octylindolin-5-yl]acetic acid
- AKOS040749113
- (7-(2,2-dimethylpropanamido)-4,6-dimethyl-1-octylindolin-5-yl)acetic acid hemisulfate
- N-(1- Octyl-5-carboxymethyl-4,6-dimethylindolin-7-yl)-2,2-dimethyl-propanamide
- DTXSID80172315
- 189198-30-9
- 2-[7-(2,2-dimethylpropanamido)-4,6-dimethyl-1-octyl-2,3-dihydro-1H-indol-5-yl]acetic acid
- G13773
- 2-(4,6-Dimethyl-1-octyl-7-pivalamidoindolin-5-yl)acetic acid
- pactimibum
- 2-(7-(2,2-dimethylpropanamido)-4,6-dimethyl-1-octyl-2,3-dihydro-1H-indol-5-yl)acetic acid
- pactimiba
- DTXCID1094806
- Inchi： 1S/C25H40N2O3/c1-7-8-9-10-11-12-14-27-15-13-19-17(2)20(16-21(28)29)18(3)22(23(19)27)26-24(30)25(4,5)6/h7-16H2,1-6H3,(H,26,30)(H,28,29)
- InChI Key： TXIIZHHIOHVWJD-UHFFFAOYSA-N
- SMILES： O=C(C(C)(C)C)NC1=C(C)C(CC(=O)O)=C(C)C2CCN(CCCCCCCC)C=21

Computed Properties

Exact Mass: 416.30400
Monoisotopic Mass: 416.304
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 11
Complexity: 571
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 6.3
Topological Polar Surface Area: 69.6A^2

Experimental Properties

Density: 1.071
Boiling Point: 604.4°C at 760 mmHg
Flash Point: 319.3°C
Refractive Index: 1.547
PSA: 69.64000
LogP: 5.77610

Pactimibe Security Information

Signal Word：Warning
Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Pactimibe Pricemore >>

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MedChemExpress	HY-100401-5mg	Pactimibe	189198-30-9	99.98%	5mg	￥4500	2025-04-16
MedChemExpress	HY-100401-10mg	Pactimibe	189198-30-9	98.07%	10mg	￥8000	2024-04-19
MedChemExpress	HY-100401-25mg	Pactimibe	189198-30-9	98.07%	25mg	￥16500	2023-08-31
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